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Compound of Interest

Compound Name: 4-Chlorobutanamide

Cat. No.: B1293659

An In-depth Technical Guide to 4-Chlorobutanamide

For professionals in research, chemical synthesis, and drug development, this document
provides a comprehensive overview of 4-Chlorobutanamide, including its chemical identifiers,
physical and chemical properties, detailed synthesis protocols, and its potential biological
significance.

IUPAC Name: 4-chlorobutanamide[1][2][3] CAS Number: 2455-04-1[1][3][4][5]

Physicochemical Properties

A summary of the key quantitative data for 4-Chlorobutanamide is presented in the table
below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C4HsCINO [1114]

Molecular Weight 121.57 g/mol [41[5]

Melting Point 99-100 °C [3]

Boiling Point 294.8 °C at 760 mmHg [3]

Density 1.138 g/cm3 [3]

Flash Point 132.1°C [3]

Solubility Soluble in water and organic o
solvents

Appearance White crystalline solid

Synthesis of 4-Chlorobutanamide

The synthesis of 4-Chlorobutanamide can be effectively achieved through the amidation of 4-
chlorobutanoyl chloride. This process involves the reaction of 4-chlorobutanoyl chloride with
ammonia.

Experimental Protocol: Amidation of 4-Chlorobutanoyl
Chloride

This protocol details the synthesis of 4-Chlorobutanamide from 4-chlorobutanoyl chloride and
aqueous ammonia.

Materials:

4-Chlorobutanoyl chloride

Concentrated aqueous ammonia (e.g., 28-30% solution)

Dichloromethane (or other suitable organic solvent)

Saturated sodium bicarbonate solution
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Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Ice bath

Round-bottom flask equipped with a mechanical stirrer, thermometer, and an addition funnel
Separatory funnel

Rotary evaporator

Procedure:

In the reaction vessel, place a cooled (0-5 °C) solution of agueous ammonia.

Dissolve the 4-chlorobutanoyl chloride in an equal volume of dichloromethane.

Slowly add the 4-chlorobutanoyl chloride solution to the stirred ammonia solution via the
addition funnel, ensuring the internal temperature is maintained between 0-5 °C. The
addition should be controlled to prevent a rapid increase in temperature.

After the addition is complete, continue to stir the reaction mixture at 0-5 °C for an additional
1-2 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography
(GO).

Once the reaction is complete, allow the mixture to warm to room temperature.
Transfer the mixture to a separatory funnel and separate the organic layer.
Extract the aqueous layer with two additional portions of dichloromethane.

Combine the organic extracts and wash them sequentially with saturated sodium
bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
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« Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary
evaporator to obtain the crude 4-Chlorobutanamide.

e The crude product can be further purified by recrystallization.
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Caption: Synthesis workflow for 4-Chlorobutanamide.

Biological Activity and Potential Mechanism of
Action

Research has indicated that 4-Chlorobutanamide may exhibit biological activity, notably as a
potential inhibitor of monoamine oxidase (MAQO). MAO is a family of enzymes responsible for
the oxidative deamination of monoamines, such as dopamine, serotonin, and norepinephrine.
Inhibition of MAO leads to increased levels of these neurotransmitters in the brain, a
mechanism of action for several antidepressant and anti-Parkinson's disease drugs.

The potential inhibitory effect of 4-Chlorobutanamide on MAO suggests its utility as a scaffold
in the development of novel therapeutics targeting neurological and psychiatric disorders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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